Cas no 891121-29-2 (2,5-dichloro-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylthiophene-3-carboxamide)

• Product Name: 2,5-dichloro-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylthiophene-3-carboxamide
• CAS No: 891121-29-2
• MF: C₁₅H₁₁Cl₂N₃O₂S
• MW: 368.237739801407
• CID: 6387225
• PubChem ID: 16821838
• Update Time: 2025-10-23

2,5-dichloro-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylthiophene-3-carboxamide
• CHEMBL3402796
• 891121-29-2
• AB00679079-01
• 2,5-dichloro-N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)thiophene-3-carboxamide
• SCHEMBL17717034
• AKOS025312929
• 2,5-dichloro-N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]thiophene-3-carboxamide
• F2518-0360
• 3-Thiophenecarboxamide, 2,5-dichloro-N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-

• Inchi： 1S/C15H11Cl2N3O2S/c1-7-3-4-8(2)9(5-7)14-19-20-15(22-14)18-13(21)10-6-11(16)23-12(10)17/h3-6H,1-2H3,(H,18,20,21)
• InChI Key： TUDXLIGFLHMBOS-UHFFFAOYSA-N
• SMILES： C1(Cl)SC(Cl)=CC=1C(NC1=NN=C(C2=CC(C)=CC=C2C)O1)=O

Computed Properties

• Exact Mass: 366.9949032g/mol
• Monoisotopic Mass: 366.9949032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 96.3Ų

Experimental Properties

• Density: 1.480±0.06 g/cm3(Predicted)
• pka: 9.21±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 2,5-dichloro-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylthiophene-3-carboxamide

Research Briefing on 2,5-dichloro-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylthiophene-3-carboxamide (CAS: 891121-29-2)

In recent years, the compound 2,5-dichloro-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylthiophene-3-carboxamide (CAS: 891121-29-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique oxadiazole and thiophene moieties, has demonstrated promising biological activities, particularly in the context of kinase inhibition and anticancer applications. The following briefing synthesizes the latest findings related to this compound, highlighting its mechanisms of action, therapeutic potential, and ongoing research developments.

Recent studies have elucidated the molecular interactions of 2,5-dichloro-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylthiophene-3-carboxamide with specific kinase targets, such as the epidermal growth factor receptor (EGFR) and vascular endothelial growth factor receptor (VEGFR). Structural analyses reveal that the compound's dichlorothiophene and oxadiazole groups facilitate strong binding affinity to the ATP-binding sites of these kinases, thereby inhibiting their activity. Preclinical evaluations in cancer cell lines have shown potent antiproliferative effects, with IC50 values in the low micromolar range, suggesting its potential as a lead compound for further optimization.

In addition to its kinase inhibitory properties, 2,5-dichloro-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylthiophene-3-carboxamide has been investigated for its role in modulating apoptotic pathways. Research indicates that the compound induces apoptosis in cancer cells through the upregulation of pro-apoptotic proteins (e.g., Bax and caspase-3) and the downregulation of anti-apoptotic proteins (e.g., Bcl-2). These findings underscore its dual mechanism of action, combining direct kinase inhibition with the activation of programmed cell death, which may enhance its therapeutic efficacy and reduce the likelihood of drug resistance.

Despite these promising results, challenges remain in the development of 2,5-dichloro-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylthiophene-3-carboxamide as a clinical candidate. Pharmacokinetic studies have identified issues related to its solubility and metabolic stability, which may limit its bioavailability. Current research efforts are focused on structural modifications to improve these properties while retaining its biological activity. For instance, derivatives with enhanced solubility profiles are being synthesized and evaluated in vitro and in vivo.

In conclusion, 2,5-dichloro-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylthiophene-3-carboxamide represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted mechanisms of action and potential applications in oncology highlight the importance of continued research. Future studies will need to address its pharmacokinetic limitations and explore its efficacy in combination therapies, paving the way for its translation into clinical trials.